N-(2-tert-butylphenyl)-2-methylbenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-2-methylbenzamide
• InChI: InChI=1S/C18H21NO/c1-13-9-5-6-10-14(13)17(20)19-16-12-8-7-11-15(16)18(2,3)4/h5-12H,1-4H3,(H,19,20)
• InChI Key: ZJNPELFTEDLETN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(C)(C)C
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

N-(2-tert-butylphenyl)-2-methylbenzamide, also known as TBX or TAPB, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. TBX is a white crystalline solid that is soluble in organic solvents and insoluble in water. It is a member of the benzamide family of compounds and has been found to exhibit a range of interesting properties.

Mechanism of Action

The mechanism of action of N-(2-tert-butylphenyl)-2-methylbenzamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes in the body. N-(2-tert-butylphenyl)-2-methylbenzamide has been found to inhibit the activity of a number of enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a key role in the breakdown of acetylcholine, a neurotransmitter that is involved in a range of physiological processes.
Biochemical and Physiological Effects:
N-(2-tert-butylphenyl)-2-methylbenzamide has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its enzyme-inhibiting properties, N-(2-tert-butylphenyl)-2-methylbenzamide has been found to exhibit antioxidant activity and to have a protective effect against oxidative stress. It has also been found to have anti-inflammatory properties and to be effective against certain types of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-tert-butylphenyl)-2-methylbenzamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a range of conditions. It has been found to form stable complexes with a range of metal ions, making it a useful ligand for catalytic reactions. However, N-(2-tert-butylphenyl)-2-methylbenzamide also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It is also relatively expensive compared to other ligands.

Future Directions

There are a number of future directions for research on N-(2-tert-butylphenyl)-2-methylbenzamide. One area of interest is the development of new N-(2-tert-butylphenyl)-2-methylbenzamide-based catalysts for organic reactions. Another area of interest is the study of the mechanism of action of N-(2-tert-butylphenyl)-2-methylbenzamide and its effects on different enzymes and physiological processes. Finally, there is potential for the development of new N-(2-tert-butylphenyl)-2-methylbenzamide-based drugs for the treatment of a range of diseases, including cancer and Alzheimer's disease.
Conclusion:
In conclusion, N-(2-tert-butylphenyl)-2-methylbenzamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its synthesis method is relatively straightforward, and it has been found to exhibit a range of interesting properties. N-(2-tert-butylphenyl)-2-methylbenzamide has been studied for its potential use as a ligand for metal ions, its enzyme-inhibiting properties, and its effects on various physiological processes. While it has some limitations, there are a number of future directions for research on N-(2-tert-butylphenyl)-2-methylbenzamide, including the development of new catalysts and drugs.

Synthesis Methods

N-(2-tert-butylphenyl)-2-methylbenzamide can be synthesized through a variety of methods, including the reaction of 2-tert-butylphenylamine with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. Other methods involve the use of different reagents and catalysts, but the basic reaction mechanism remains the same. The synthesis of N-(2-tert-butylphenyl)-2-methylbenzamide is a relatively straightforward process and can be carried out in most organic chemistry laboratories.

Scientific Research Applications

N-(2-tert-butylphenyl)-2-methylbenzamide has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising areas of research involves the use of N-(2-tert-butylphenyl)-2-methylbenzamide as a ligand for metal ions. N-(2-tert-butylphenyl)-2-methylbenzamide has been found to form stable complexes with a range of metal ions, including copper, nickel, and zinc. These complexes have been studied for their potential use as catalysts for a variety of organic reactions.